Bisphosphonates
Bisphosphonates are a class of drugs primarily used to treat and prevent bone diseases such as osteoporosis, Paget's disease of the bone, and bone metastasis from cancer. These medications work by inhibiting the activity of osteoclasts, which are cells responsible for breaking down bone tissue. By reducing bone resorption, bisphosphonates help maintain or increase bone density, thus improving bone strength and reducing the risk of fractures.
Common bisphosphonate formulations include oral tablets and intravenous solutions. Oral bisphosphonates like alendronate (Fosamax) and zoledronic acid are commonly prescribed for osteoporosis treatment. The intravenous administration of bisphosphonates, such as pamidronate or zoledronate, is often used in cancer patients to manage bone-related complications.
Bisphosphonates have a long half-life, which can lead to persistent effects on bone metabolism and may occasionally cause side effects including jaw osteonecrosis. Regular monitoring of blood levels and clinical indicators is recommended to ensure safety and efficacy during treatment with bisphosphonates.

Structure | Chemical Name | CAS | MF |
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Phosphonic acid,P,P'-(1-hydroxyethylidene)bis-, sodium salt (1:3) | 2666-14-0 | C2H5Na3O7P2 |
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Incandronate | 124351-85-5 | C8H19NO6P2 |
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Tetraethyl Methylidenebisphosphonate | 1660-94-2 | C9H22O6P2 |
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Tetraisopropyl methylenediphosphonate | 1660-95-3 | C13H30O6P2 |
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Alendronic acid | 66376-36-1 | C4H13NO7P2 |
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Alendronate sodium hydrate | 121268-17-5 | C4H18NNaO10P2 |
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Ibandronic Acid-13Cd3 | 1261734-84-2 | C813CH20D3NO7P2 |
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Tetramethyl Ibandronate | 1076199-42-2 | C13H31NO7P2 |
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Neridronate Sodium Salt | 80729-79-9 | C6H16NNaO7P2 |
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Clodronic Acid Monoisopropyl Ester | 134757-52-1 | C4H10Cl2O6P2 |
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